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Compound of Interest

Compound Name: 3-Aminoisonicotinic acid

Cat. No.: B021587

Essential Safety and Handling Guide for 3-
Aminoisonicotinic Acid

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 3-Aminoisonicotinic acid.
Adherence to these procedures is critical for ensuring laboratory safety and regulatory
compliance.

Operational Plan: Step-by-Step Handling
Procedures

3-Aminoisonicotinic acid should be handled with caution, recognizing it as a hazardous
chemical. It is known to cause skin and eye irritation and may cause respiratory irritation.

1. Engineering Controls and Preparation:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible and have been
recently tested.

» Before starting, clear the workspace of any unnecessary items and ensure all required
equipment is within easy reach inside the fume hood.
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. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

o Wear a lab coat or a chemical-resistant apron.

o Use nitrile or neoprene gloves. Latex gloves are not recommended.[2]

o Ensure gloves are inspected for any damage before use.

Respiratory Protection:

o Under normal fume hood use, additional respiratory protection is not typically required.

o If there is a risk of generating significant dust, a NIOSH-approved respirator for
particulates should be used.[3]

. Handling the Chemical:

Keep the container of 3-Aminoisonicotinic acid tightly closed when not in use.[4]

When weighing or transferring the solid, do so carefully to minimize dust generation.

Avoid direct contact with the skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[2]

. In Case of a Spill:

For minor spills, carefully sweep up the solid material, avoiding dust creation, and place it
into a labeled container for disposal.[4]

For major spills, evacuate the area and follow your institution's emergency procedures.

. First Aid Measures:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[4]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4]

Quantitative Data for 3-Aminoisonicotinic Acid

The following table summarizes key quantitative information for 3-Aminoisonicotinic acid. It is
important to note that specific Occupational Exposure Limits (OELs) have not been established
for this compound. The values for 2-Aminopyridine are provided for reference as a structurally
related compound but should not be used as formal exposure limits for 3-Aminoisonicotinic
acid.
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Property Value Reference | Notes

Chemical Identity

CAS Number 7579-20-6 [1][6]
Molecular Formula CeHeN202 [31[6]
Molecular Weight 138.12 g/mol [6]

Physical Properties

Appearance Yellow solid [6]

Occupational Exposure Limits

(OELs)

OSHA PEL (TWA) Not Established
NIOSH REL (TWA) Not Established
ACGIH TLV (TWA) Not Established

For reference only; not official
Reference OELSs for 2-

Aminopyridine

limits for 3-Aminoisonicotinic

acid.
OSHA PEL (8-hour TWA) 0.5 ppm (2 mg/m3) [718]
NIOSH REL (10-hour TWA) 0.5 ppm (2 mg/m3) [71[8]
ACGIH TLV (8-hour TWA) 0.5 ppm (1.9 mg/m?3) 9]

Disposal Plan

Proper disposal of 3-Aminoisonicotinic acid and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: Unused 3-Aminoisonicotinic acid should be treated as hazardous
chemical waste.

o Container Disposal: Do not reuse empty containers. They should be triple-rinsed (if
appropriate for the subsequent use of the container) and disposed of as chemical waste.[4]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1280483.htm
https://www.chemimpex.com/products/16979
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7579206&Units=CAL
https://www.chemimpex.com/products/16979
https://www.chemimpex.com/products/16979
https://www.chemimpex.com/products/16979
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0081.pdf
https://www.osha.gov/chemicaldata/381
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0081.pdf
https://www.osha.gov/chemicaldata/381
https://www.epa.gov/sites/default/files/2017-01/documents/nci-2006_0.pdf
https://www.benchchem.com/product/b021587?utm_src=pdf-body
https://www.benchchem.com/product/b021587?utm_src=pdf-body
https://aksci.com/sds/J58665_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

» Disposal Method:
o Collect waste material in a clearly labeled, sealed, and appropriate container.

o Dispose of the chemical waste through a licensed and approved waste disposal

contractor.
o Adhere to all local, state, and federal regulations regarding hazardous waste disposal.[4]
o Environmental Precautions: Do not allow the chemical to enter drains, soil, or waterways.[4]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 3-

Aminoisonicotinic acid in a laboratory setting.
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Preparation
- Verify fume hood function
- Assemble all materials
- Don appropriate PPE

'

Weighing & Transfer
- Perform inside fume hood
- Minimize dust generation
- Keep container closed when not in use

'

Experimental Use
- Conduct experiment within fume hood
- Avoid contact and inhalation

i

Decontamination
- Clean work surfaces
- Decontaminate equipment

Waste Disposal
- Segregate waste

PPE Removal & Hygiene
- Remove lab coat and gloves

- Label waste container clearly - Wash hands thoroughly

- Store in designated area

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Aminoisonicotinic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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